Cas no 1521521-97-0 (2-cyclopentyl-1,3,5-trifluorobenzene)

• Product Name: 2-cyclopentyl-1,3,5-trifluorobenzene
• CAS No: 1521521-97-0
• MF: C₁₁H₁₁F₃
• MW: 200.20
• CID: 5076037
• PubChem ID: 83382013
• Update Time: 2025-10-21

2-cyclopentyl-1,3,5-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-1,3,5-trifluorobenzene

• Inchi： 1S/C11H11F3/c12-8-5-9(13)11(10(14)6-8)7-3-1-2-4-7/h5-7H,1-4H2
• InChI Key： CDVZYIHZGWECGZ-UHFFFAOYSA-N
• SMILES： C1(F)=CC(F)=CC(F)=C1C1CCCC1

Computed Properties

• Exact Mass: 200.08128484g/mol
• Monoisotopic Mass: 200.08128484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-cyclopentyl-1,3,5-trifluorobenzene

Professional Introduction to Compound with CAS No. 1521521-97-0 and Product Name: 2-cyclopentyl-1,3,5-trifluorobenzene

The compound with the CAS number 1521521-97-0 and the product name 2-cyclopentyl-1,3,5-trifluorobenzene represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The presence of both a cyclopentyl group and multiple fluorine substituents makes it a fascinating subject for further exploration.

In recent years, the integration of fluorine atoms into organic molecules has become a cornerstone in the design of novel therapeutic agents. The fluorine atoms in 2-cyclopentyl-1,3,5-trifluorobenzene contribute to its enhanced metabolic stability and binding affinity, which are critical factors in drug design. This property has been extensively studied in the context of developing more effective and durable medications.

One of the most compelling aspects of this compound is its structural versatility. The cyclopentyl group provides a rigid scaffold that can be modified to interact with biological targets in specific ways. This flexibility has allowed researchers to explore various derivatives that could potentially exhibit improved pharmacological profiles. For instance, modifications at the para position of the benzene ring have been shown to influence the compound's bioavailability and efficacy.

Recent studies have highlighted the role of 2-cyclopentyl-1,3,5-trifluorobenzene in the development of novel antiviral agents. The fluorine substituents enhance the molecule's ability to interact with viral enzymes, thereby inhibiting replication. This has been particularly relevant in the context of emerging infectious diseases where rapid development of antiviral therapies is crucial. The compound's ability to disrupt viral life cycles without significant off-target effects makes it an attractive candidate for further clinical investigation.

The synthesis of 2-cyclopentyl-1,3,5-trifluorobenzene also presents an interesting challenge for organic chemists. The introduction of fluorine atoms into complex molecular frameworks often requires specialized synthetic methodologies to ensure high yields and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms at specific positions with greater precision, opening up new possibilities for drug discovery.

Another area where this compound shows promise is in the field of agrochemicals. The structural motifs present in 2-cyclopentyl-1,3,5-trifluorobenzene can be leveraged to develop novel pesticides and herbicides that are more effective and environmentally friendly. The fluorine atoms contribute to the compound's stability under various environmental conditions, ensuring prolonged activity once applied.

The pharmacokinetic properties of 2-cyclopentyl-1,3,5-trifluorobenzene have also been extensively studied. Research indicates that the compound exhibits favorable solubility characteristics, which is essential for formulation development. Additionally, its metabolic pathways have been mapped out, providing valuable insights into how it is processed within the body. This information is crucial for optimizing dosages and minimizing potential side effects.

In conclusion, 2-cyclopentyl-1,3,5-trifluorobenzene represents a versatile and promising molecule with applications spanning multiple fields including pharmaceuticals and agrochemicals. Its unique structural features and favorable properties make it an invaluable asset in ongoing research efforts aimed at developing next-generation therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges.